Cas no 1805397-64-1 (2,3-Dinitropyridin-4-amine)

• Product Name: 2,3-Dinitropyridin-4-amine
• CAS No: 1805397-64-1
• MF: C₅H₄N₄O₄
• MW: 184.109660148621
• CID: 4899232
• Update Time: 2025-07-20

2,3-Dinitropyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2,3-dinitropyridin-4-amine
• 4-Amino-2,3-dinitropyridine
• 2,3-Dinitropyridin-4-amine

• Inchi： 1S/C5H4N4O4/c6-3-1-2-7-5(9(12)13)4(3)8(10)11/h1-2H,(H2,6,7)
• InChI Key： XRCUWARAHBODRE-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C([N+](=O)[O-])=NC=CC=1N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 222
• XLogP3: 0.7
• Topological Polar Surface Area: 131

Additional information on 2,3-Dinitropyridin-4-amine

Comprehensive Overview of 2,3-Dinitropyridin-4-amine (CAS No. 1805397-64-1): Properties, Applications, and Research Insights

2,3-Dinitropyridin-4-amine (CAS No. 1805397-64-1) is a specialized nitro-substituted pyridine derivative that has garnered significant attention in organic chemistry and materials science. This compound, characterized by its unique dinitro and amino functional groups, serves as a versatile intermediate in synthetic pathways. Researchers and industries are increasingly exploring its potential due to its structural reactivity and applicability in pharmaceutical intermediates, agrochemical formulations, and advanced material synthesis.

The molecular structure of 2,3-Dinitropyridin-4-amine features a pyridine ring with nitro groups at the 2- and 3-positions and an amino group at the 4-position. This arrangement contributes to its electron-deficient nature, making it a valuable candidate for nucleophilic substitution reactions. Recent studies highlight its role in heterocyclic chemistry, particularly in the design of bioactive molecules and functional materials. Its CAS No. 1805397-64-1 is frequently referenced in patent literature, underscoring its industrial relevance.

In the context of sustainable chemistry, 2,3-Dinitropyridin-4-amine aligns with the growing demand for eco-friendly synthetic routes. Researchers are investigating its use in catalyzed transformations and green solvent systems, addressing concerns about chemical waste reduction. This focus resonates with trends in green chemistry and circular economy initiatives, which dominate current scientific discourse.

From a commercial perspective, the compound’s applications extend to high-performance polymers and electronic materials. Its nitro-aromatic properties enable integration into conductive coatings and photovoltaic devices, areas of high interest in renewable energy sectors. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to validate its purity and structural integrity, ensuring compliance with industrial standards.

Frequently asked questions about 2,3-Dinitropyridin-4-amine include inquiries into its synthetic protocols, safety profiles, and scalability. Laboratories often seek optimized synthesis methods to enhance yield while minimizing byproducts. Additionally, its storage conditions and handling precautions are critical topics for safe utilization. These queries reflect the compound’s niche yet expanding role in research and development.

Emerging studies also explore the biological activity of 2,3-Dinitropyridin-4-amine derivatives, particularly in medicinal chemistry. While not a drug itself, its scaffold is leveraged to develop targeted therapeutics for inflammatory and metabolic disorders. This aligns with the broader drug discovery trend toward fragment-based design and structure-activity relationships (SAR).

In summary, 2,3-Dinitropyridin-4-amine (CAS No. 1805397-64-1) exemplifies the intersection of fundamental research and applied science. Its multifaceted utility—from material innovation to pharmaceutical intermediates—positions it as a compound of enduring scientific and industrial value. As advancements in synthetic methodologies and sustainability evolve, this molecule is poised to play a pivotal role in next-generation chemical solutions.